Cas no 41961-03-9 (N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester)

• Product Name: N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester
• CAS No: 41961-03-9
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329104423523
• CID: 6642915
• PubChem ID: 11529901
• Update Time: 2024-02-02

N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester Chemical and Physical Properties

Names and Identifiers

• N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester
• SCHEMBL9899019
• DTXSID901193499
• 41961-03-9

• Inchi： 1S/C15H20N2O6/c1-10(18)13(14(20)22-2)17-12(19)8-16-15(21)23-9-11-6-4-3-5-7-11/h3-7,10,13,18H,8-9H2,1-2H3,(H,16,21)(H,17,19)/t10-,13+/m1/s1
• InChI Key： FUONNQHEMRALBH-MFKMUULPSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)OC)NC(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 324.13213636g/mol
• Monoisotopic Mass: 324.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų